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Compound of Interest

Compound Name: GW 590735

Cat. No.: B1336410 Get Quote

For distribution to researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of stock solutions of GW
590735, a potent and selective peroxisome proliferator-activated receptor alpha (PPARα)

agonist. Adherence to this protocol will ensure the accurate and consistent preparation of this

compound for use in various experimental settings.

Compound Information
A summary of the key chemical and physical properties of GW 590735 is presented in the table

below. This information is critical for accurate stock solution preparation and storage.
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Property Value Source(s)

Molecular Formula C₂₃H₂₁F₃N₂O₄S [1][2][3]

Molecular Weight 478.5 g/mol [1][2][3]

Purity >98% [1][2]

Appearance
Crystalline solid, white to off-

white
[4][5]

Solubility (DMSO)
30 mg/mL; 250 mg/mL (522.49

mM)
[2][3][4][5]

Solubility (Ethanol) 30 mg/mL; up to 50 mM [1][3]

Solubility (DMF) 30 mg/mL [3]

Storage (Solid)
-20°C under desiccating

conditions
[1]

Stock Solution Storage

-20°C for up to 1 month; -80°C

for up to 6 months. Protect

from light.

[4]

Biological Activity
Potent and selective PPARα

agonist, EC₅₀ = 4 nM
[1][2][3][4][6]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mM stock solution of GW 590735 in dimethyl

sulfoxide (DMSO).

Materials:

GW 590735 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials
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Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional, for enhancing dissolution)

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of GW 590735 powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of

moisture onto the compound.

Weighing the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical

balance. Carefully weigh the desired amount of GW 590735 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.785 mg of the compound.

Solvent Addition: Based on the desired final concentration, calculate the required volume of

DMSO. To prepare a 10 mM stock solution from 4.785 mg of GW 590735, add 1 mL of

DMSO to the microcentrifuge tube containing the powder.

Dissolution: Securely cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound. If complete dissolution is not achieved, brief sonication in an ultrasonic water

bath may be necessary.[4][5] Visually inspect the solution to ensure there are no visible

particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes.[4][5]

Storage Conditions: Store the aliquoted stock solutions at -20°C for short-term storage (up to

one month) or at -80°C for long-term storage (up to six months).[4] It is crucial to protect the

solutions from light.[4][5]

Calculation for Stock Solution Preparation:

To calculate the mass of GW 590735 required to prepare a stock solution of a specific molarity,

use the following formula:
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Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of a 10 mM stock solution: Mass (mg) = (0.010 mol/L) x (0.001 L) x (478.5

g/mol ) x (1000 mg/g) = 4.785 mg

Visualizations
Diagram 1: Experimental Workflow for GW 590735 Stock Solution Preparation
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Caption: Workflow for preparing GW 590735 stock solutions.
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Diagram 2: Simplified Signaling Pathway of PPARα Activation by GW 590735
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Caption: PPARα signaling pathway activated by GW 590735.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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